Cas no 56515-63-0 (1-(2-Amino-6-nitrophenyl)ethanone)

• Product Name: 1-(2-Amino-6-nitrophenyl)ethanone
• CAS No: 56515-63-0
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 1038274
• PubChem ID: 67596327
• Update Time: 2025-08-05

1-(2-Amino-6-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-6-nitrophenyl)ethanone
• 1-(2-Amino-6-nitrophenyl)ethan-1-one
• DTXSID90737530
• AKOS016001776
• 56515-63-0
• A869926
• SCHEMBL8477874

• MDL： MFCD11867798
• Inchi： 1S/C8H8N2O3/c1-5(11)8-6(9)3-2-4-7(8)10(12)13/h2-4H,9H2,1H3
• InChI Key： KNMHTYKIFIWQJI-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(=CC=CC=1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 180.05349212g/mol
• Monoisotopic Mass: 180.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.9Ų

Additional information on 1-(2-Amino-6-nitrophenyl)ethanone

Introduction to 1-(2-Amino-6-nitrophenyl)ethanone (CAS No. 56515-63-0)

1-(2-Amino-6-nitrophenyl)ethanone, also known by its CAS number 56515-63-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an amino group and a nitro group attached to a phenyl ring, along with an ethanone moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 1-(2-Amino-6-nitrophenyl)ethanone is C₉H₉N₃O₂, and its molecular weight is 187.18 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties facilitate its use in various chemical reactions and biological assays.

In recent years, 1-(2-Amino-6-nitrophenyl)ethanone has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of antiviral agents. Research published in the Journal of Medicinal Chemistry has highlighted the use of this compound in the development of novel antiviral drugs targeting RNA viruses, such as influenza and hepatitis C. The nitro group in the molecule can be reduced to an amino group, which can then be further modified to enhance the antiviral activity of the final product.

Beyond antiviral applications, 1-(2-Amino-6-nitrophenyl)ethanone has also shown promise in the field of cancer research. Studies have demonstrated that derivatives of this compound can exhibit selective cytotoxicity against various cancer cell lines. For instance, a study published in the European Journal of Medicinal Chemistry reported that certain derivatives of 1-(2-Amino-6-nitrophenyl)ethanone were effective in inhibiting the growth of breast cancer cells by inducing apoptosis through the modulation of specific signaling pathways.

The versatility of 1-(2-Amino-6-nitrophenyl)ethanone extends to its use as a building block in the synthesis of other bioactive molecules. Its reactivity with various functional groups allows chemists to introduce additional functionalities that can enhance the pharmacological properties of the final product. For example, researchers have used this compound to synthesize novel inhibitors of enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. These inhibitors have shown promising results in preclinical studies, suggesting potential therapeutic applications.

In addition to its medicinal applications, 1-(2-Amino-6-nitrophenyl)ethanone has also found use in materials science and analytical chemistry. Its unique electronic properties make it suitable for use as a fluorescent probe or as a component in organic electronic devices. Recent advancements in materials science have led to the development of new materials incorporating this compound, which exhibit enhanced performance in terms of conductivity and stability.

The synthesis of 1-(2-Amino-6-nitrophenyl)ethanone typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the nitration of 2-aminoacetophenone followed by acetylation to form the desired product. The reaction conditions and choice of reagents can significantly influence the yield and purity of the final compound, making optimization an important aspect of its production.

Safety considerations are crucial when handling 1-(2-Amino-6-nitrophenyl)ethanone. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working under well-ventilated conditions to minimize exposure.

In conclusion, 1-(2-Amino-6-nitrophenyl)ethanone (CAS No. 56515-63-0) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and analytical chemistry. Its unique chemical structure and reactivity make it an invaluable intermediate for the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.